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Compound of Interest

Compound Name: N-Chloroacetyl-DL-alanine

Cat. No.: B3150577

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This document provides critical safety and logistical
information for N-Chloroacetyl-DL-alanine, focusing on personal protective equipment (PPE),
operational procedures, and disposal plans to facilitate a secure laboratory environment.

Personal Protective Equipment (PPE)

While specific quantitative data such as glove breakthrough times for N-Chloroacetyl-DL-
alanine are not readily available, a comprehensive PPE strategy is essential based on the
potential hazards associated with this and structurally similar chemicals. The following table
summarizes the recommended PPE for handling N-Chloroacetyl-DL-alanine.
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Body Part Recommended Protection Specification

Should comply with European

Safety Glasses with Side standard EN 166 or OSHA 29
Eyes/Face Shields or Goggles, Face CFR 1910.133. A face shield
Shield should be worn when there is

a risk of splashing.

Nitrile or neoprene gloves are

recommended. Regularly
Hands Chemical Resistant Gloves inspect gloves for any signs of

degradation or perforation

before and during use.

A standard laboratory coat

should be worn. For larger
) guantities or where there is a

) Laboratory Coat, Protective o ] ]
Skin/Body Clothi significant risk of skin contact,
othin
J additional protective clothing

may be necessary to prevent

skin exposure.

Under normal laboratory
conditions with adequate
ventilation, respiratory
protection is not typically

) ) ) required. In case of dust

Respiratory Use in a Well-Ventilated Area ) )

formation or inadequate
ventilation, a NIOSH/MSHA or
European Standard EN 149
approved respirator should be

used.

Operational Plan and Handling Procedures

Proper handling procedures are critical to minimize exposure and ensure safety.

Engineering Controls:
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» Work in a well-ventilated area, such as a chemical fume hood, especially when handling
powders to minimize inhalation of dust.

General Hygiene Practices:

e Wash hands thoroughly with soap and water after handling N-Chloroacetyl-DL-alanine.
e Avoid eating, drinking, or smoking in areas where the chemical is handled or stored.

e Remove any contaminated clothing immediately and wash it before reuse.

Handling Instructions:

e As a solid, care should be taken to avoid the creation of dust.

o Keep the container tightly closed when not in use.

e Avoid contact with skin and eyes.

Disposal Plan

Unused N-Chloroacetyl-DL-alanine and any contaminated materials should be disposed of in
accordance with local, state, and federal regulations.

o Waste Chemical: Dispose of as hazardous waste. Do not allow it to enter the sewer system.
o Contaminated Packaging: Treat as hazardous waste and dispose of accordingly.

The following diagram outlines the logical workflow for selecting the appropriate PPE when
working with N-Chloroacetyl-DL-alanine.
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Hazard Assessment

Start: Handling
N-Chloroacetyl-DL-alanine

Assess Risk of Exposure
(e.g., quantity, dust, splash)

PPE Selection

Eye and Face Protection: Hand Protection: Body Protection: Respiratory Protection:
Safety glasses with side shields or goggles. Wear chemical-resistant gloves Wear a lab coat. Work in a well-ventilated area.
Consider face shield for splash risk. (e.g., nitrile, neoprene). Consider additional protective clothing. Use respirator if dust is generated.
Waﬁon ani}}é
Inspect PPE for damage
before use.
\

Don PPE correctly.

A/

Proceed with handling.

Post-Handling
\

Doff PPE correctly
to avoid contamination.

Dispose of used PPE and
chemical waste properly.

Wash hands thoroughly.

Click to download full resolution via product page

PPE Selection Workflow for N-Chloroacetyl-DL-alanine
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
N-Chloroacetyl-DL-alanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3150577#personal-protective-equipment-for-
handling-n-chloroacetyl-dl-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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